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Compound of Interest

Compound Name: Thionyl fluoride

Cat. No.: B1584706 Get Quote

This guide provides emergency procedures and frequently asked questions for researchers,

scientists, and drug development professionals who may encounter thionyl fluoride (SOF₂)

during their experiments. Thionyl fluoride is a hazardous chemical that is fatal if inhaled or in

contact with skin, and causes severe skin burns and eye damage.[1][2] Immediate and

appropriate first aid is critical.

Frequently Asked Questions (FAQs) & Troubleshooting
Guides
Q1: What are the immediate symptoms of thionyl fluoride exposure?

A: Symptoms vary depending on the route of exposure.

Inhalation: May cause severe respiratory tract irritation, coughing, shortness of breath,

headache, and nausea.[1] It can also lead to drowsiness, dizziness, and may be destructive

to the tissues of the mucous membranes and upper respiratory tract.[1] Symptoms may be

delayed.[3]

Skin Contact: Thionyl fluoride is fatal upon skin contact and causes severe chemical burns.

[1][2] The liquefied gas can also cause frostbite or cold burns.[1]

Eye Contact: Causes serious and potentially permanent eye damage.[1] Contact with the

liquefied gas can result in severe injury from frostbite.[1]
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Ingestion: While unlikely due to its gaseous state, ingestion is considered harmful or fatal.[1]

[2]

Q2: What should I do in case of accidental inhalation of thionyl fluoride?

A: Immediate action is required.

Move to Safety: Immediately move the exposed person to fresh air and keep them in a

position comfortable for breathing.[1][2][4]

Administer First Aid: If the person is not breathing, provide artificial respiration.[1][4] Avoid

mouth-to-mouth resuscitation if the chemical was inhaled.[2]

Seek Medical Help: Call for immediate medical attention.[1][2]

Medical Observation: The exposed individual may need to be kept under medical

surveillance for 24 to 48 hours, as symptoms like pulmonary edema can be delayed.[3][4]

Q3: How do I handle skin contact with thionyl fluoride?

A: Skin contact is a critical emergency.

Remove Contaminated Items: Immediately take off all contaminated clothing and shoes.[1][2]

[5]

Decontaminate Skin: If frostbite has occurred, thaw the affected area with lukewarm water

without rubbing.[1] Wash the skin thoroughly with soap and plenty of water.[2]

Apply Calcium Gluconate Gel: After washing, wearing appropriate chemical-resistant gloves,

continuously rub a 2.5% calcium gluconate gel into the affected area for at least 1.5 hours or

until further medical care is available.[1]

Seek Immediate Medical Attention: This is a life-threatening exposure. Get medical help

immediately.[1][2]

Q4: What is the emergency procedure for eye contact?

A: Protect vision with swift action.
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Rinse Eyes: Immediately flush the eyes with plenty of water for at least 15 minutes.[1][6]

Remove Contact Lenses: If the person is wearing contact lenses, remove them if it is safe

and easy to do so, and then continue rinsing.[1][2][5]

Seek Immediate Medical Attention: After flushing, seek immediate medical advice and

attention.[1]

Q5: What is the procedure if thionyl fluoride is accidentally ingested?

A: Ingestion is unlikely but extremely dangerous.

Rinse Mouth: Have the person rinse their mouth thoroughly with water.[1][2][6]

Do Not Induce Vomiting: Vomiting should not be induced.[1][2][5]

Give Nothing by Mouth to Unconscious Person: Never give anything by mouth if the person

is unconscious.[1][2]

Seek Immediate Medical Attention: Call a poison control center or doctor immediately.[1][2]

Quantitative Data Summary
This table summarizes key quantitative data for emergency response to thionyl fluoride
exposure.
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Parameter Value & Description Citations

Skin Decontamination

Apply 2.5% Calcium Gluconate

Gel continuously for 1.5 hours

or until medical help arrives.

[1]

Eye Decontamination
Flush eyes with water for a

minimum of 15 minutes.
[1][2][6]

Medical Observation

Following significant inhalation,

medical surveillance for 24-48

hours is recommended due to

the risk of delayed symptoms.

[3][4][7]

Occupational Exposure Limits

(as F)

ACGIH TLV: 2.5 mg/m³; OSHA

PEL: 2.5 mg/m³.
[8]

Specialized Inhalation

Treatment

Medical professionals may

administer a 2.5% to 3%

calcium gluconate solution via

a nebulizer.

[7][9]

Emergency Response Workflow
The following diagram outlines the logical steps for responding to a thionyl fluoride exposure

event.
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Exposure to Thionyl Fluoride Occurs

Identify Exposure Route

Seek IMMEDIATE Medical Attention

Medical Surveillance (24-48h)

Post-Inhalation

Inhalation

 Gas

Skin Contact

 Liquid/Gas

Eye Contact

 Liquid/Gas

Ingestion (Unlikely)

 Gas

Move to Fresh Air

Give Artificial Respiration
(If Not Breathing)

Remove Contaminated Clothing

Wash with Soap & Water

Apply 2.5% Calcium Gluconate Gel

Remove Contact Lenses

Flush with Water (15+ min)

Rinse Mouth with Water

DO NOT Induce Vomiting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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